Cas no 27389-45-3 (1,3,4-Oxadiazole,2-(3-methylphenyl)-5-(trichloromethyl)-)
27389-45-3 structure
Product Name:1,3,4-Oxadiazole,2-(3-methylphenyl)-5-(trichloromethyl)-
CAS No:27389-45-3
MF:C10H7Cl3N2O
MW:277.534379243851
CID:270365
PubChem ID:291983
Update Time:2025-04-19
1,3,4-Oxadiazole,2-(3-methylphenyl)-5-(trichloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazole,2-(3-methylphenyl)-5-(trichloromethyl)-
- 2-(3-methylphenyl)-5-(trichloromethyl)-1,3,4-oxadiazole
- 2-(m-Tolyl)-5-trichlormethyl-1.3.4-oxadiazol
- 2-m-tolyl-5-trichloromethyl-[1,3,4]oxadiazole
- AC1L6H0V
- AC1Q3GT8
- AG-J-10760
- AR-1C7391
- CTK4F9594
- NSC157578
- SureCN274950
- SCHEMBL274950
- DTXSID60303261
- NSC-157578
- 27389-45-3
-
- Inchi: 1S/C10H7Cl3N2O/c1-6-3-2-4-7(5-6)8-14-15-9(16-8)10(11,12)13/h2-5H,1H3
- InChI Key: LIYHUEBDAJJNIY-UHFFFAOYSA-N
- SMILES: ClC(C1=NN=C(C2=CC=CC(C)=C2)O1)(Cl)Cl
Computed Properties
- Exact Mass: 275.96261
- Monoisotopic Mass: 275.962
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.448
- Boiling Point: 337.3°Cat760mmHg
- Flash Point: 157.8°C
- Refractive Index: 1.573
- PSA: 38.92
1,3,4-Oxadiazole,2-(3-methylphenyl)-5-(trichloromethyl)- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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